Cas no 2034547-06-1 (N-(2-{2,3'-bithiophene-5-yl}ethyl)-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-(2-{2,3'-bithiophene-5-yl}ethyl)-4-(dimethylsulfamoyl)benzamide
• CAS No: 2034547-06-1
• MF: C₁₉H₂₀N₂O₃S₃
• MW: 420.568700790405
• CID: 6120630
• PubChem ID: 121019400
• Update Time: 2025-05-21

N-(2-{2,3'-bithiophene-5-yl}ethyl)-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,3'-bithiophene-5-yl}ethyl)-4-(dimethylsulfamoyl)benzamide
• 4-(dimethylsulfamoyl)-N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]benzamide
• N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-4-(dimethylsulfamoyl)benzamide
• 2034547-06-1
• F6520-1215
• N-(2-([2,3'-bithiophen]-5-yl)ethyl)-4-(N,N-dimethylsulfamoyl)benzamide
• AKOS026693543

• Inchi： 1S/C19H20N2O3S3/c1-21(2)27(23,24)17-6-3-14(4-7-17)19(22)20-11-9-16-5-8-18(26-16)15-10-12-25-13-15/h3-8,10,12-13H,9,11H2,1-2H3,(H,20,22)
• InChI Key： IVJJJBJEZHEHLA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(NCCC1=CC=C(C2=CSC=C2)S1)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 420.06360602g/mol
• Monoisotopic Mass: 420.06360602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 131Ų

Additional information on N-(2-{2,3'-bithiophene-5-yl}ethyl)-4-(dimethylsulfamoyl)benzamide

N-(2-{2,3'-Bithiophene-5-yl}ethyl)-4-(dimethylsulfamoyl)benzamide: A Comprehensive Overview

N-(2-{2,3'-Bithiophene-5-yl}ethyl)-4-(dimethylsulfamoyl)benzamide, identified by the CAS number 2034547-06-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a bithiophene moiety with a benzamide group, making it a versatile building block for various applications. Recent studies have highlighted its potential in the development of advanced materials, particularly in the areas of electronics and biotechnology.

The molecular structure of N-(2-{2,3'-Bithiophene-5-yl}ethyl)-4-(dimethylsulfamoyl)benzamide is characterized by a bithiophene system, which consists of two thiophene rings connected by a single bond. This arrangement imparts unique electronic properties to the molecule, including high electron mobility and stability. The benzamide group further enhances the compound's functionality by introducing amide bonds, which are known for their ability to form hydrogen bonds and participate in various chemical reactions. These features make the compound a valuable precursor for synthesizing more complex molecules with tailored properties.

Recent research has focused on the synthesis and characterization of CAS No. 2034547-06-1. Scientists have developed efficient methods to synthesize this compound using a combination of coupling reactions and sulfurization techniques. These methods have been optimized to ensure high yields and purity, making the compound more accessible for large-scale applications. The synthesis process involves the reaction of 2,3'-bithiophene with an appropriate ethylating agent, followed by the introduction of the dimethylsulfamoyl group onto the benzamide moiety.

The applications of N-(2-{2,3'-Bithiophene-5-yl}ethyl)-4-(dimethylsulfamoyl)benzamide are diverse and expanding rapidly. In the field of electronics, this compound has been used as a building block for organic semiconductors due to its excellent charge transport properties. Researchers have demonstrated that films made from this compound exhibit high carrier mobility, making them suitable for use in thin-film transistors (TFTs) and other electronic devices. Additionally, the compound has shown promise in photovoltaic applications, where its ability to absorb light across a broad spectrum enhances energy conversion efficiency.

In biotechnology, CAS No. 2034547-06-1 has been explored as a potential drug delivery agent. Its unique structure allows for the attachment of various bioactive molecules, enabling targeted drug delivery systems. Recent studies have shown that when loaded with anticancer drugs, this compound can effectively deliver therapeutic agents to specific cells while minimizing systemic toxicity. This property makes it a promising candidate for next-generation cancer treatments.

The environmental impact of N-(2-{2,3'-Bithiophene-5-yl}ethyl)-4-(dimethylsulfamoyl)benzamide has also been a topic of interest. Researchers have investigated its biodegradability and toxicity under various conditions. Initial findings suggest that the compound is relatively stable under environmental conditions but can be metabolized by certain microorganisms under specific circumstances. These studies are crucial for ensuring that large-scale production and use of this compound do not pose significant risks to ecosystems.

In conclusion, N-(2-{2,3'-Bithiophene-5-yl}ethyl)-4-(dimethylsulfamoyl)benzamide, with its CAS number 2034547-06-1, represents a cutting-edge material with vast potential across multiple industries. Its unique structure and versatile properties make it an invaluable tool for scientists and engineers seeking innovative solutions in electronics, biotechnology, and beyond. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in advancing modern technology.